Cas no 1258639-94-9 (bicyclo[3.1.0]hexan-2-amine)

• Product Name: bicyclo[3.1.0]hexan-2-amine
• CAS No: 1258639-94-9
• MDL: MFCD17480481
• CID: 4565291
• PubChem ID: 50989726
• Update Time: 2025-10-16

bicyclo[3.1.0]hexan-2-amine Chemical and Physical Properties

Names and Identifiers

• bicyclo[3.1.0]hexan-2-amine

• MDL： MFCD17480481
• Inchi： InChI=1S/C6H11N/c7-6-2-1-4-3-5(4)6/h4-6H,1-3,7H2
• InChI Key： PVXPMXRWNGMGRF-UHFFFAOYSA-N
• SMILES： NC1CCC2CC12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0

Additional information on bicyclo[3.1.0]hexan-2-amine

Bicyclo[3.1.0]hexan-2-amine (CAS No. 1258639-94-9): A Comprehensive Overview

Bicyclo[3.1.0]hexan-2-amine (CAS No. 1258639-94-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bicyclic structure and amine functionality, offers a wide range of applications in the development of novel drugs and chemical probes. This article provides a detailed overview of bicyclo[3.1.0]hexan-2-amine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its use in drug discovery.

Chemical Properties

Bicyclo[3.1.0]hexan-2-amine is a bicyclic amine with a molecular formula of C₆H₁₁N and a molecular weight of 97.15 g/mol. The compound features a six-membered ring fused with a three-membered ring, creating a unique structural framework that imparts specific chemical and physical properties. The presence of the amine group at the 2-position of the bicyclic system makes it highly reactive and suitable for various chemical transformations.

The compound is typically synthesized through a series of well-defined steps, including ring closure and functional group manipulation. One common synthetic route involves the cyclization of an appropriate precursor followed by reduction to form the amine functionality. The specific synthetic methods can vary depending on the desired purity and scale of production.

Synthesis Methods

The synthesis of bicyclo[3.1.0]hexan-2-amine has been extensively studied, with several efficient and scalable methods reported in the literature. One widely used approach involves the intramolecular Diels-Alder reaction followed by reductive amination to introduce the amine group. Another method involves the use of transition metal-catalyzed cyclization reactions, which offer high yields and excellent stereoselectivity.

Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic routes for bicyclo[3.1.0]hexan-2-amine. These methods often utilize mild reaction conditions and non-toxic reagents, making them suitable for large-scale production in industrial settings.

Biological Activities

Bicyclo[3.1.0]hexan-2-amine has shown promising biological activities in various preclinical studies, making it an attractive candidate for drug development. One of its key applications is as a ligand for G protein-coupled receptors (GPCRs), which are important targets in many therapeutic areas, including neurology, cardiology, and oncology.

Studies have demonstrated that bicyclo[3.1.0]hexan-2-amine can modulate the activity of specific GPCRs, leading to potential therapeutic effects. For example, it has been shown to act as an agonist or antagonist for certain receptors, depending on its structural modifications and binding affinity.

In addition to its GPCR-related activities, bicyclo[3.1.0]hexan-2-amine has also been investigated for its potential as an inhibitor of enzymes involved in disease pathways. Recent research has focused on its ability to inhibit kinases and proteases, which are key enzymes in cancer and inflammatory diseases.

Clinical Applications

The potential clinical applications of bicyclo[3.1.0]hexan-2-amine are diverse and promising. In neurology, it has been studied as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease due to its ability to modulate neurotransmitter systems and protect against neurodegeneration.

In cardiology, bicyclo[3.1.0]hexan-2-amine has shown potential as a cardioprotective agent, reducing myocardial damage during ischemia-reperfusion injury. Its ability to modulate ion channels and reduce oxidative stress makes it a valuable candidate for further clinical investigation.

In oncology, the compound has been evaluated for its anti-cancer properties, particularly in inhibiting tumor growth and metastasis. Preclinical studies have demonstrated its efficacy in reducing the proliferation of cancer cells and enhancing the effectiveness of chemotherapy agents.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of bicyclo[3.1.0]hexan-2-amine. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing novel anti-inflammatory drugs.

The researchers synthesized a series of derivatives by modifying the amine group and evaluated their anti-inflammatory properties using both in vitro and in vivo models. The results showed that certain derivatives exhibited potent anti-inflammatory activity with minimal side effects, making them promising candidates for further development.

Another recent study focused on the use of bicyclo[3.1.0]hexan-2-amine as a probe for studying protein-protein interactions (PPIs). The unique structural features of this compound make it an ideal candidate for designing small molecules that can disrupt PPIs involved in disease processes.

The study demonstrated that derivatives of bicyclo[3.1.0]hexan-2-amine could effectively inhibit specific PPIs associated with cancer progression, providing new insights into potential therapeutic strategies.

Conclusion

Bicyclo[3.1.0]hexan-2-amine (CAS No. 1258639-94-9) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel drugs targeting GPCRs, enzymes involved in disease pathways, and protein-protein interactions.

Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.